Cas no 392315-45-6 (2-amino-6-ethyl-5-methyl1,2,4triazolo1,5-apyrimidin-7-ol)

• Product Name: 2-amino-6-ethyl-5-methyl1,2,4triazolo1,5-apyrimidin-7-ol
• CAS No: 392315-45-6
• MF: C₈H₁₁N₅O
• MW: 193.205840349197
• MDL: MFCD00461179
• CID: 1086811
• PubChem ID: 4150420
• Update Time: 2025-06-11

2-amino-6-ethyl-5-methyl1,2,4triazolo1,5-apyrimidin-7-ol Chemical and Physical Properties

Names and Identifiers

• 2-Amino-6-ethyl-5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-ol
• 2-amino-6-ethyl-5-methyl[1,2,4]triazolo[1,5-a]pyrimidin-7-ol(SALTDATA: FREE)
• 2-amino-6-ethyl-5-methyl-1H-[1,2,4]triazolo[1,5-a]pyrimidin-7-one
• AC1N47U3
• AG-F-38576
• CCG-123637
• CTK4I1155
• MolPort-007-577-849
• ALBB-036312
• 897547-57-8
• SCHEMBL20076019
• CS-0452061
• STL419437
• AKOS003234131
• 2-amino-6-ethyl-5-methyl-4H-[1,2,4]triazolo[1,5-a]pyrimidin-7-one
• DB-182040
• DTXSID20399948
• 392315-45-6
• CHEMBRDG-BB 9071140
• F3395-1237
• 2-amino-6-ethyl-5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7(4H)-one
• 2-AMINO-6-ETHYL-5-METHYL[1,2,4]TRIAZOLO[1,5-A]PYRIMIDIN-7-OL
• 2-Amino-6-ethyl-5-methyl[1,2,4]triazolo[1,5-a]pyrimidin-7(1H)-one
• BS-36686
• 2-amino-6-ethyl-5-methyl-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-7-one
• AKOS001775783
• [1,2,4]triazolo[1,5-a]pyrimidin-7(4H)-one, 2-amino-6-ethyl-5-methyl-
• MFCD00461179
• 2-amino-6-ethyl-5-methyl1,2,4triazolo1,5-apyrimidin-7-ol

• MDL： MFCD00461179
• Inchi： 1S/C8H11N5O/c1-3-5-4(2)10-8-11-7(9)12-13(8)6(5)14/h3H2,1-2H3,(H3,9,10,11,12)
• InChI Key： XUDCCAZFQBBGPO-UHFFFAOYSA-N
• SMILES： O=C1C(=C(C)N=C2N=C(N)NN12)CC

Computed Properties

• Exact Mass: 193.09600
• Monoisotopic Mass: 193.09635999g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 83.1Ų

Experimental Properties

• PSA: 89.33000
• LogP: 0.86410

Additional information on 2-amino-6-ethyl-5-methyl1,2,4triazolo1,5-apyrimidin-7-ol

Research Brief on 2-amino-6-ethyl-5-methyl1,2,4triazolo1,5-apyrimidin-7-ol (CAS: 392315-45-6)

The compound 2-amino-6-ethyl-5-methyl1,2,4triazolo1,5-apyrimidin-7-ol (CAS: 392315-45-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This heterocyclic compound, belonging to the triazolopyrimidine class, exhibits unique structural features that make it a promising candidate for drug development. Recent studies have explored its pharmacological properties, synthetic pathways, and potential mechanisms of action, shedding light on its versatility in addressing various medical challenges.

One of the key areas of interest is the compound's role as a kinase inhibitor. Kinases are enzymes that play a critical role in cell signaling and are often implicated in diseases such as cancer and inflammatory disorders. Preliminary in vitro studies have demonstrated that 2-amino-6-ethyl-5-methyl1,2,4triazolo1,5-apyrimidin-7-ol exhibits selective inhibition against specific kinase targets, suggesting its potential as a targeted therapy. Researchers have employed molecular docking simulations and kinetic assays to elucidate its binding affinity and inhibitory mechanisms, providing a foundation for further optimization.

In addition to its kinase inhibitory properties, recent investigations have highlighted the compound's potential in antimicrobial applications. Structural modifications of the triazolopyrimidine core have been explored to enhance its efficacy against resistant bacterial strains. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of 2-amino-6-ethyl-5-methyl1,2,4triazolo1,5-apyrimidin-7-ol exhibited potent activity against methicillin-resistant Staphylococcus aureus (MRSA), with minimal cytotoxicity to human cells. These findings underscore the compound's potential as a scaffold for developing novel antibiotics.

The synthetic accessibility of 2-amino-6-ethyl-5-methyl1,2,4triazolo1,5-apyrimidin-7-ol has also been a focus of recent research. Advances in green chemistry have enabled more efficient and sustainable synthesis routes, reducing the reliance on hazardous reagents and minimizing environmental impact. A 2024 study detailed a one-pot multicomponent reaction that significantly improved the yield and purity of the compound, making it more viable for large-scale production. Such innovations are critical for translating laboratory findings into clinically applicable therapies.

Despite these promising developments, challenges remain in the clinical translation of 2-amino-6-ethyl-5-methyl1,2,4triazolo1,5-apyrimidin-7-ol. Pharmacokinetic studies have revealed limitations in its bioavailability and metabolic stability, necessitating further structural optimization. Researchers are currently exploring prodrug strategies and formulation technologies to overcome these hurdles. Additionally, comprehensive toxicological evaluations are underway to ensure its safety profile meets regulatory standards.

In conclusion, 2-amino-6-ethyl-5-methyl1,2,4triazolo1,5-apyrimidin-7-ol (CAS: 392315-45-6) represents a versatile and promising compound in the realm of chemical biology and drug discovery. Its dual potential as a kinase inhibitor and antimicrobial agent, coupled with advances in synthetic methodologies, positions it as a valuable candidate for further investigation. Ongoing research aims to address its pharmacokinetic limitations and expand its therapeutic applications, paving the way for future clinical development.